Cas no 2034397-35-6 (2-ethoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide)

• Product Name: 2-ethoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide
• CAS No: 2034397-35-6
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 5350131
• Update Time: 2025-06-26

2-ethoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(2-(2-phenylpyrimidin-5-yl)ethyl)benzamide
• 2-ethoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide

• Inchi： 1S/C21H21N3O2/c1-2-26-19-11-7-6-10-18(19)21(25)22-13-12-16-14-23-20(24-15-16)17-8-4-3-5-9-17/h3-11,14-15H,2,12-13H2,1H3,(H,22,25)
• InChI Key： FOYQDSNJNSKVTN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C(NCCC1=CN=C(C2C=CC=CC=2)N=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 418
• XLogP3: 3.4
• Topological Polar Surface Area: 64.099

Additional information on 2-ethoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide

Introduction to 2-ethoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide (CAS No. 2034397-35-6)

2-ethoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide, identified by its CAS number 2034397-35-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the development of novel therapeutic agents. The structural features of this molecule, particularly its benzamide core and the presence of an ethoxy group, contribute to its unique chemical properties and potential applications in drug discovery.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often found in drugs that target various diseases, including cancer, inflammation, and infectious disorders. The presence of an ethoxy group in the molecule enhances its solubility and bioavailability, which are critical factors for the efficacy of pharmaceutical compounds. Additionally, the 2-(2-phenylpyrimidin-5-yl)ethyl substituent introduces a pyrimidine ring, which is known for its role in modulating biological pathways such as DNA replication and cell signaling.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-ethoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide with biological targets with high accuracy. These studies have revealed that the compound exhibits strong binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator of these targets. For instance, preliminary computational studies indicate that this molecule may interact with kinases and other enzymes involved in cancer progression, making it a candidate for further investigation in oncology research.

In vitro experiments have also been conducted to evaluate the biological activity of CAS No. 2034397-35-6. These studies have shown that the compound demonstrates inhibitory effects on several key enzymes implicated in disease pathways. Notably, its ability to inhibit kinases has been particularly noteworthy, as kinases are central to many cellular processes and are often dysregulated in diseases such as cancer. The benzamide core and the pyrimidine substituent appear to play crucial roles in mediating these inhibitory effects by interacting with the active sites of target enzymes.

The synthesis of 2-ethoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. The synthesis process also highlights the importance of green chemistry principles, where efforts are made to minimize waste and optimize energy efficiency.

One of the most exciting aspects of CAS No. 2034397-35-6 is its potential application in drug development. Researchers are exploring its use as a lead compound for novel therapeutics targeting various diseases. The compound's structural features make it amenable to further derivatization, allowing chemists to modify specific parts of the molecule to enhance its potency and selectivity. This flexibility opens up numerous possibilities for designing next-generation drugs with improved pharmacological profiles.

The pharmacokinetic properties of 2-ethoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide are also being studied to understand how it behaves within living systems. These studies aim to determine factors such as absorption, distribution, metabolism, and excretion (ADME), which are critical for assessing drug efficacy and safety. Preliminary data suggest that the compound has favorable pharmacokinetic characteristics, including reasonable bioavailability and moderate metabolic clearance rates.

As research continues to unfold, CAS No. 2034397-35-6 is expected to play a significant role in advancing our understanding of disease mechanisms and developing new treatments. Its unique structure and promising biological activities make it a valuable asset in the pharmaceutical industry's quest for innovative therapies. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical applications that benefit patients worldwide.

The future directions for research on 2-ethoxy-N-[2-(2-phenylpyrimidin-5-yl)ethyl]benzamide include exploring its mechanism of action in greater detail and conducting preclinical studies to assess its safety and efficacy. These studies will provide critical insights into how this compound interacts with biological systems and whether it can be developed into a viable drug candidate. Additionally, investigating its potential synergistic effects when combined with other therapeutic agents may open up new avenues for treating complex diseases.

In conclusion,CAS No. 2034397-35-6 represents a fascinating example of how structural complexity can lead to novel biological activities with therapeutic potential. Its benzamide core, ethoxy group, and pyrimidine substituent work together to create a molecule with intriguing properties that make it worthy of further exploration in drug discovery efforts worldwide.